5-Bromo-2-[(4-fluorobenzyl)oxy]benzoic acid

• IUPAC Name: 5-bromo-2-[(4-fluorophenyl)methoxy]benzoic acid
• InChI: InChI=1S/C14H10BrFO3/c15-10-3-6-13(12(7-10)14(17)18)19-8-9-1-4-11(16)5-2-9/h1-7H,8H2,(H,17,18)
• InChI Key: NYIGHZWKHZIQCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)Br)C(=O)O)F
• Molecular Formula: C14H10BrFO3
• Molecular Weight: 325.13 g/mol

Description

5-Bromo-2-[(4-fluorobenzyl)oxy]benzoic acid, also known as 5-BFB, is a synthetic organic compound containing a bromine atom, a fluorine atom, and an oxygen atom. It is a colorless crystalline solid with a melting point of about 140 °C. 5-BFB is a versatile compound that has been utilized in various fields, including chemical synthesis, materials science, and biochemistry. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a building block for the synthesis of other molecules. In addition, 5-BFB has been extensively studied for its potential applications in the biomedical field.

Scientific Research Applications

Proteomics Research

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Medicinal Chemistry

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Organic Synthesis

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Materials Science

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Agrochemical Research

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Pharmacokinetics Studies

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Synthesis routes and methods I

Procedure details

Lithium hydroxide (0.43 g, 18.14 mmol) was added to a solution of (4-fluorophenyl)methyl 5-bromo-2-{[(4-fluorophenyl)methyl]oxy}benzoate (may be prepared as described in Description 86) (2.62 g, 6.05 mmol) in water (5 ml) and tetrahydrofuran (20 ml). The mixture was stirred overnight and the solvent removed in vacuo. The residue was redissolved in water (30 ml) and acidified to pH=2 using 1N HCl and then extracted with ethyl acetate (3×25 ml). The combined organic layers were dried (MgSO4) and the solvent removed in vacuo to yield the titled compound as a white solid. 1.97 g.

Synthesis routes and methods II

Procedure details

Solid LiOH (0.23 g, 9.58 mmol) was added to a stirred solution of (4-fluorophenyl)methyl 5-bromo-2-{[(4-fluorophenyl)methyl]oxy}benzoate (may be prepared as described in Description 86; 1 g, 1.92 mmol) in tetrahydrofuran (30 ml) and water (10 ml) in air at room temperature. The reaction mixture was stirred at 70° C. overnight. After cooling to room temperature, the solvent was removed to obtain a solid, which was dissolved in water (20 ml) and stirred in an ice-water bath. 1N HCl (aq) was added to adjust the pH to 4. The solid was filtered, and dried in vacuo to yield the title compound as a grey solid. 674 mg.